Cas no 58048-60-5 (Benzenemethanamine, 4-fluoro-N-(1-methylhexyl)-, hydrochloride)

Benzenemethanamine, 4-fluoro-N-(1-methylhexyl)-, hydrochloride structure
58048-60-5 structure
Product Name:Benzenemethanamine, 4-fluoro-N-(1-methylhexyl)-, hydrochloride
CAS No:58048-60-5
MF:C14H23ClFN
MW:259.790526628494
CID:1608052
PubChem ID:71443815
Update Time:2025-04-21

Benzenemethanamine, 4-fluoro-N-(1-methylhexyl)-, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, 4-fluoro-N-(1-methylhexyl)-, hydrochloride
    • N-[(4-fluorophenyl)methyl]heptan-2-amine,hydrochloride
    • 58048-60-5
    • DTXSID20852624
    • N-[(4-Fluorophenyl)methyl]heptan-2-amine--hydrogen chloride (1/1)
    • Inchi: 1S/C14H22FN.ClH/c1-3-4-5-6-12(2)16-11-13-7-9-14(15)10-8-13;/h7-10,12,16H,3-6,11H2,1-2H3;1H
    • InChI Key: UNTFELQMZKWGHL-UHFFFAOYSA-N
    • SMILES: Cl.FC1C=CC(=CC=1)CNC(C)CCCCC

Computed Properties

  • Exact Mass: 259.15049
  • Monoisotopic Mass: 259.1503056g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 164
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03
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